![molecular formula C18H20N2O3 B5149642 N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide](/img/structure/B5149642.png)
N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide
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Overview
Description
N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide, commonly known as MMPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). MMPEP is a chemical compound that has been used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.
Mechanism of Action
MMPEP acts as a selective antagonist of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide by binding to the receptor and preventing its activation by glutamate. This compound is a member of the metabotropic glutamate receptor family, which consists of eight subtypes. The activation of this compound by glutamate leads to the activation of intracellular signaling pathways that regulate various physiological processes.
Biochemical and Physiological Effects:
MMPEP has been found to have a significant impact on various physiological and pathological processes. MMPEP has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. MMPEP has also been found to reduce anxiety and depression-like behaviors in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of MMPEP is its selectivity for N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide. MMPEP does not interact with other receptors, which makes it an ideal tool for studying the specific role of this compound in various physiological and pathological processes. However, one of the limitations of MMPEP is its relatively short half-life, which can make it difficult to use in long-term studies.
Future Directions
For the use of MMPEP in scientific research include the role of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide in addiction and drug abuse, as well as neurodegenerative diseases such as Parkinson's and Huntington's disease.
Synthesis Methods
The synthesis of MMPEP involves the reaction of 4-methoxyphenethylamine with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction yields MMPEP as a white powder with a purity of over 99%. The synthesis of MMPEP is a relatively simple process and can be carried out in a laboratory setting.
Scientific Research Applications
MMPEP has been used extensively in scientific research to investigate the role of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)ethanediamide in various physiological and pathological processes. This compound is a G protein-coupled receptor that is widely expressed in the central nervous system and plays a crucial role in synaptic plasticity, learning, and memory. MMPEP has been used to study the role of this compound in these processes and has been found to have a significant impact on synaptic plasticity, learning, and memory.
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-13-4-3-5-15(12-13)20-18(22)17(21)19-11-10-14-6-8-16(23-2)9-7-14/h3-9,12H,10-11H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQJAFAEVJUINH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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